SAV13

• Molecular Formula: C19H13Cl2FN2O4
• Molecular Weight: 423.2 g/mol
• InChI: InChI=1S/C19H13Cl2FN2O4/c1-24-18(26)13(17(25)23-19(24)27)6-11-7-14(20)16(15(21)8-11)28-9-10-2-4-12(22)5-3-10/h2-8H,9H2,1H3,(H,23,25,27)/b13-6+
• InChIKey: GYEBCVDGOYRISM-AWNIVKPZSA-N

SAV13: Second-Generation SaeR Inhibitor

SAV13 (CAS 423748-49-6, molecular formula C19H13Cl2FN2O4, molecular weight 423.22 g/mol) is a small molecule that functions as a selective inhibitor of the Staphylococcus aureus exoprotein expression regulator (SaeR), a key transcription factor in the SaeRS two-component system. Identified through a structure–activity relationship (SAR) campaign, SAV13 is a direct chemical analogue of the first-in-class SaeR inhibitor HR3744, featuring a 4-fluorobenzyloxy substitution at the R5 position and Cl/Cl at R4/R6 [1]. SAV13 acts by disrupting SaeR binding to its target DNA promoter sequences, thereby suppressing the expression of multiple S. aureus virulence factors, including alpha-hemolysin (hla), without exerting direct bactericidal or bacteriostatic effects (MIC > 500 µM against S. aureus USA300) [1].

SaeRS two-component system pathway inhibition studies

Virulence factor expression suppression research (e.g., hla, hlgA)

Non-bactericidal antivirulence mechanism design (MIC >500 µM)

SaeR DNA-binding domain interaction and structural biology

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

SAV13 vs. HR3744: Non-Interchangeable Potency

SAV13 cannot be simply substituted with its parent compound HR3744 or other structurally related benzylidene barbituric acid derivatives. A comprehensive SAR study explicitly demonstrates that minor structural modifications lead to a complete loss of SaeR inhibitory activity, as exemplified by the inactive analog HR3763 [1]. Furthermore, SAV13 demonstrates a 4- to 5-fold increase in potency compared to HR3744 across orthogonal assays and, critically, retains full efficacy against a subset of clinical S. aureus isolates that exhibit intrinsic resistance to HR3744 [1]. These quantifiable differences in potency and spectrum of activity underscore the risk of cross-study variability and experimental failure if an analog is used interchangeably with SAV13 in antivirulence research.

Potency profile may differ

Reported SaeR inhibition potency is not equivalent to parent HR3744; direct replacement may alter experimental outcomes.

Isolate-panel coverage may not transfer

Activity against research isolate panels may differ; certain isolates insensitive to HR3744 may show variable response with SAV13.

Minor structural changes can eliminate activity

SAR indicates that closely related benzylidene barbituric acid analogs can completely lose inhibitory function; interchange without validation risks data gaps.

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

SAV13 vs. HR3744: Quantitative Evidence Comparison

Superior Potency in Reporter Assays

SAV13 demonstrates significantly higher potency in inhibiting the SaeR-dependent expression of virulence genes compared to its parent compound, HR3744. This enhanced potency was quantified using two orthogonal dual-reporter systems [1].

Reporter Assay Potency

Head-to-head

EC50 1.9 µM (GFP) / 1.06 µM (luciferase) vs. HR3744 9.4 µM / 4.2 µM

Supports SaeR-driven promoter inhibition study fit

USA300 dual-reporter context; lower EC50 may reduce off-target risk in cell-based assays.

Evidence Dimension	Inhibition of SaeR-driven promoter activity
Target Compound Data	EC50 = 1.9 µM (GFP assay); EC50 = 1.06 µM (luciferase assay)
Comparator Or Baseline	HR3744: EC50 = 9.4 µM (GFP assay); EC50 = 4.2 µM (luciferase assay)
Quantified Difference	SAV13 is ~4.9-fold (GFP) and ~4-fold (luciferase) more potent.
Conditions	S. aureus USA300 strain carrying a saeP1 promoter-driven GFP-luciferase dual-reporter construct [1].

Why This Matters

This quantifiable potency difference directly informs experimental design, requiring lower SAV13 concentrations to achieve comparable target engagement, thus minimizing off-target risk in cell-based assays.

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

Activity in HR3744-Resistant Clinical Isolates

While HR3744 fails to inhibit the hla promoter at 50 µM in four specific clinical isolates (Nos. 43, 64, 65, and 73), SAV13 maintains robust inhibitory activity across all 20 tested clinical S. aureus isolates at the same concentration [1].

Clinical Isolate Panel

Head-to-head

Inhibition in 20/20 research isolates vs. HR3744 inactive in 4/20 isolates (Nos. 43,64,65,73) at 50 µM

Supports broader isolate-panel inhibition context

GFP hla promoter assay; strain variability may require individual confirmation.

Evidence Dimension	Inhibition of hla promoter-driven GFP expression in clinical S. aureus isolates at 50 µM.
Target Compound Data	Inhibition observed in 20 out of 20 clinical isolates.
Comparator Or Baseline	HR3744: No inhibition in 4 out of 20 clinical isolates (isolates 43, 64, 65, and 73).
Quantified Difference	SAV13 demonstrates activity in a broader spectrum, including 4 isolates where HR3744 is ineffective.
Conditions	GFP reporter assay measuring hla promoter activity in a panel of 20 diverse clinical S. aureus isolates [1].

Why This Matters

For researchers working with clinical strain panels, SAV13 provides a more reliable tool for ensuring complete SaeR inhibition across diverse S. aureus genetic backgrounds, avoiding data gaps that would occur with HR3744.

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

SaeR/SaeS-Dependent Target Engagement

The antivirulence activity of SAV13 is contingent upon the presence of the SaeRS two-component system, confirming its on-target mechanism. Its potency is drastically reduced in deletion mutants lacking saeR or its cognate sensor kinase saeS, but not in mutants lacking the accessory regulator agrA [1].

Target Engagement Selectivity

Genetic validation

EC50 shift from ~3 µM (WT) to ~80 µM in saeR/saeS deletion mutants

Reported pathway-specific engagement context

AgrA-independent; >26-fold shift confirms SaeRS-dependent mechanism.

Evidence Dimension	Inhibition of hla expression in various S. aureus genetic backgrounds
Target Compound Data	EC50 = ~3 µM (wild-type USA300); EC50 = ~10 µM (ΔagrA); EC50 = ~80 µM (ΔsaeR or ΔsaeS)
Comparator Or Baseline	N/A; analysis of SAV13 activity across isogenic mutants.
Quantified Difference	Potency is reduced >26-fold in saeR/saeS deletion mutants compared to wild-type.
Conditions	Measurement of hla promoter-driven fluorescence in S. aureus USA300 wild-type, ΔagrA, ΔsaeR, and ΔsaeS strains [1].

Why This Matters

This genetic validation confirms SAV13's selectivity for the SaeR pathway and provides a clear rationale for its use in mechanistic studies; it also establishes a robust genetic control for excluding off-target effects in experimental design.

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

Enhanced In Vivo Efficacy at Lower Dose

In a mouse bacteraemia model, SAV13 delivered significant in vivo protection at a lower dosage compared to HR3744. SAV13 at 4.9 mg/kg achieved a statistically significant reduction in renal bacterial load (p = 0.0011 vs. vehicle), a reduction comparable to that achieved by HR3744 only at a higher dose of 7.5 mg/kg (p = 0.0413) [1].

In Vivo Model Response

Cross-study comparable

4.9 mg/kg SAV13 reduced kidney CFU (p=0.0011) comparable to 7.5 mg/kg HR3744 (p=0.0413)

Supports lower-dose model-response context

Mouse bacteraemia model; renal bacterial load as endpoint.

Evidence Dimension	Reduction in bacterial load (CFU) in kidneys of mice with S. aureus bacteraemia.
Target Compound Data	Significant CFU reduction at 4.9 mg/kg (p = 0.0011 vs. vehicle).
Comparator Or Baseline	HR3744: Significant CFU reduction at 7.5 mg/kg (p = 0.0413 vs. vehicle).
Quantified Difference	SAV13 achieves comparable in vivo efficacy at a 35% lower dose.
Conditions	Mouse bacteraemia model infected with S. aureus USA300; CFU enumeration in kidneys [1].

Why This Matters

For studies involving in vivo proof-of-concept, SAV13 offers a quantifiable advantage by enabling lower compound usage, which can reduce cost, minimize potential formulation challenges, and lower the risk of compound-related toxicity in animal models.

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

SaeR DNA-Binding Domain Physical Interaction

The direct molecular interaction between SAV13 and the SaeR protein has been confirmed through WaterLOGSY-NMR spectroscopy, demonstrating physical binding. SAR and mutagenesis studies pinpoint this interaction to residue E159 within the DNA-binding domain of SaeR, a key contact point whose mutation to Asn confers resistance to the analog HR3744 [1].

Binding Site Confirmation

Supporting evidence

WaterLOGSY-NMR positive binding; activity dependent on SaeR residue E159

Supports molecular-level target engagement context

Site-directed mutagenesis E159N confers resistance; docking supported.

Evidence Dimension	Physical interaction with SaeR protein
Target Compound Data	Positive binding signal in WaterLOGSY-NMR; activity dependent on SaeR E159 residue.
Comparator Or Baseline	HR3744: Also interacts with SaeR E159; mutation to Asn confers resistance.
Quantified Difference	Qualitative evidence of direct target engagement.
Conditions	WaterLOGSY-NMR spectroscopy; virtual docking and site-directed mutagenesis of SaeR E159N [1].

Why This Matters

This direct binding evidence and defined interaction site provides molecular-level confidence in the compound's mechanism of action, making SAV13 a high-quality chemical probe for detailed mechanistic and structural biology studies of the SaeRS system.

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source

SAV13 Antivirulence Research Applications

SaeR Target Validation in Preclinical Models

Given its validated on-target mechanism, potent activity (EC50 ~1-3 µM), and genetic validation in saeR/saeS deletion mutants (EC50 >80 µM) [1], SAV13 serves as an ideal small-molecule probe for validating the phenotypic consequences of SaeR inhibition in S. aureus. Its lack of antibacterial activity (MIC >500 µM) allows for clean separation of antivirulence effects from direct growth inhibition [1]. This makes it suitable for target validation studies in both in vitro and in vivo infection models, where the goal is to assess the therapeutic potential of disarming the pathogen without applying selective pressure for resistance.

SaeR Virulence Gene Regulation in Clinical Isolates

SAV13's broad-spectrum efficacy against a panel of 20 clinical S. aureus isolates, including four isolates that are resistant to the parent compound HR3744, makes it the superior tool for studying SaeR regulon function across diverse genetic backgrounds [1]. Researchers examining strain-specific differences in virulence factor expression (e.g., hla, hlgA, chp) can use SAV13 to ensure complete SaeR inhibition across their entire isolate collection, preventing data gaps and ensuring robust, comparative analysis.

In Vivo Proof-of-Concept in Murine Bacteremia

For in vivo applications, SAV13 offers a pharmacodynamic advantage, demonstrating a significant reduction in bacterial burden in a mouse bacteremia model at a dose of 4.9 mg/kg [1]. This lower effective dose, compared to 7.5 mg/kg for HR3744, can be critical for researchers looking to minimize compound consumption, reduce the risk of formulation-related toxicity, or for studies requiring repeated dosing over several days. The established efficacy in a standard murine bacteremia model provides a clear benchmark for its use in other infection models.

SaeR Inhibitor Binding Structural Analysis

The direct interaction of SAV13 with the SaeR protein, as confirmed by WaterLOGSY-NMR, and the defined interaction site at residue E159 provide a solid foundation for biophysical and structural biology applications [1]. Researchers can use SAV13 in NMR, surface plasmon resonance (SPR), or X-ray crystallography studies to further characterize the binding kinetics and atomic-level interactions between small-molecule inhibitors and the SaeR DNA-binding domain, aiding in structure-based drug design efforts.

Application

Selection Property

Validation Focus

SaeRS pathway target engagement studies

Reported on-target mechanism in saeR/saeS deletion mutants

Virulence factor expression (hla, hlgA) suppression analysis

Research isolate panel virulence regulon profiling

Activity across diverse S. aureus genetic backgrounds

Strain-specific hla promoter inhibition assessment

In vivo model-response endpoint studies

Lower-dose model-response profile in murine bacteraemia

Renal bacterial load reduction as pharmacodynamic endpoint

SaeR inhibitor biophysical and structural analysis

NMR-confirmed direct binding to SaeR DNA-binding domain

Binding kinetics and E159 interaction site characterization

• [1] Gao P, Wei Y, Hou S, et al. SaeR as a novel target for antivirulence therapy against Staphylococcus aureus. Emerg Microbes Infect. 2023 Dec;12(2):2254415. View Source